Cas no 1803837-12-8 (2,6-Dibromo-4-fluorobenzotrifluoride)

2,6-Dibromo-4-fluorobenzotrifluoride is a halogenated aromatic compound characterized by its trifluoromethyl and bromo-fluoro substitution pattern. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and the preparation of fluorinated pharmaceuticals or agrochemicals. The presence of both bromine and fluorine substituents enhances its utility in selective functionalization, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability in derived compounds. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in medicinal chemistry and material science. The compound is typically handled under inert conditions to preserve its integrity.

2,6-Dibromo-4-fluorobenzotrifluoride structure

1803837-12-8 structure

Product Name:2,6-Dibromo-4-fluorobenzotrifluoride

CAS No:1803837-12-8

MF:C₇H₂Br₂F₄

MW:321.892394542694

CID:4706103

Update Time:2025-05-27

2,6-Dibromo-4-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

- 2,6-Dibromo-4-fluorobenzotrifluoride
- Inchi： 1S/C7H2Br2F4/c8-4-1-3(10)2-5(9)6(4)7(11,12)13/h1-2H
- InChI Key： IGUOTARZBHBVFD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1C(F)(F)F)Br)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 170
Topological Polar Surface Area: 0

2,6-Dibromo-4-fluorobenzotrifluoride Pricemore >>

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